Cas no 78318-43-1 (4-Amino-2-morpholinopyrimidine-5-carbonitrile)

4-Amino-2-morpholinopyrimidine-5-carbonitrile is a heterocyclic compound featuring a pyrimidine core substituted with an amino group, a morpholine ring, and a nitrile functionality. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The morpholine moiety enhances solubility and bioavailability, while the nitrile group offers reactivity for further functionalization. Its well-defined molecular architecture makes it valuable for constructing complex scaffolds in medicinal chemistry, including kinase inhibitor development. The compound’s stability and purity under standard conditions ensure consistent performance in synthetic workflows. Suitable for controlled reactions, it is often utilized in the preparation of biologically active molecules with potential therapeutic relevance.

4-Amino-2-morpholinopyrimidine-5-carbonitrile structure

78318-43-1 structure

Product Name:4-Amino-2-morpholinopyrimidine-5-carbonitrile

CAS No:78318-43-1

MF:C₉H₁₁N₅O

MW:205.216540575027

CID:59973

PubChem ID:2794591

Update Time:2025-06-07

4-Amino-2-morpholinopyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Amino-2-(4-morpholinyl)-5-pyrimidinecarbonitrile
- 4-AMINO-2-(MORPHOLIN-4-YL)PYRIMIDINE-5-CARBONITRILE
- 78318-43-1
- ICZKCFHKBVSIMZ-UHFFFAOYSA-N
- MFCD03644121
- 4-Amino-2-morpholinopyrimidine-5-carbonitrile
- SCHEMBL1461650
- 4-amino-2-morpholin-4-ylpyrimidine-5-carbonitrile
- AKOS013530098
- FT-0617468
- DTXSID50383239
- 4-AMINO-2-MORPHOLINO-5-PYRIMIDINECARBONITRILE
- Inchi： 1S/C9H11N5O/c10-5-7-6-12-9(13-8(7)11)14-1-3-15-4-2-14/h6H,1-4H2,(H2,11,12,13)
- InChI Key： ICZKCFHKBVSIMZ-UHFFFAOYSA-N
- SMILES： O1CCN(C2N=CC(C#N)=C(N)N=2)CC1

Computed Properties

Exact Mass: 205.096
Monoisotopic Mass: 205.096
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 88.1A^2
XLogP3: 0.2

Experimental Properties

Density: 1.37
Melting Point: 232-233 ºC
Boiling Point: 490.7 °C at 760 mmHg
Flash Point: 250.6 °C
PSA: 88.06000
LogP: 0.41328

4-Amino-2-morpholinopyrimidine-5-carbonitrile Security Information

Hazardous Material Identification：
Risk Phrases：R20/21/22
Safety Term：S36/37

4-Amino-2-morpholinopyrimidine-5-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A296050-500mg	4-Amino-2-morpholinopyrimidine-5-carbonitrile	78318-43-1	500mg	$ 265.00	2022-03-28
TRC	A296050-1000mg	4-Amino-2-morpholinopyrimidine-5-carbonitrile	78318-43-1	1g	$ 440.00	2022-03-28
TRC	A296050-2000mg	4-Amino-2-morpholinopyrimidine-5-carbonitrile	78318-43-1	2g	$ 700.00	2022-03-28